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Compound of Interest

Compound Name: ACHP

Cat. No.: B1663735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Properties of ACHP
ACHP, with the CAS number 406208-42-2, is a potent and selective small molecule inhibitor of

IκB kinase (IKK), playing a crucial role in the modulation of inflammatory and oncogenic

signaling pathways. This technical guide provides a comprehensive overview of its fundamental

properties, biological activity, and the experimental protocols utilized in its characterization.

Physicochemical Properties
ACHP is a complex heterocyclic molecule with the following IUPAC name: 2-amino-6-[2-

(cyclopropylmethoxy)-6-hydroxyphenyl]-4-(4-piperidinyl)-3-pyridinecarbonitrile. Its fundamental

physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 406208-42-2 [1]

Molecular Formula C₂₁H₂₄N₄O₂ [1]

Molecular Weight 364.4 g/mol [1]

IUPAC Name

2-amino-6-[2-

(cyclopropylmethoxy)-6-

hydroxyphenyl]-4-(4-

piperidinyl)-3-

pyridinecarbonitrile

[1]

Synonyms IKK-2 Inhibitor VIII [2]

Purity ≥97% (HPLC)

Solubility DMSO: 20 mM [1]

Storage Store at -20°C

Physical Form Solid [1]

Melting Point Undetermined [3]

Boiling Point Undetermined [3]

Biological Activity
ACHP is a well-characterized inhibitor of IκB kinase (IKK), a key enzyme complex in the NF-κB

signaling cascade. It also exhibits inhibitory activity against the STAT3 signaling pathway.

Target IC₅₀ Source

IKKβ 8.5 nM [1]

IKKα 250 nM [1]

IKKγ, Syk, MKK4 >20 µM [1]

Key Biological Effects:
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Inhibition of NF-κB Pathway: ACHP prevents the phosphorylation of IκBα, which leads to the

inhibition of NF-κB activation and its subsequent translocation to the nucleus. This has been

demonstrated to induce cell growth arrest and apoptosis in multiple myeloma cell lines.[1]

Inhibition of STAT3 Signaling: ACHP has been shown to abrogate the STAT3 signaling

pathway in non-small cell lung carcinoma (NSCLC) cells. It reduces the phosphorylation of

STAT3 at Tyr705, leading to decreased nuclear translocation and DNA binding ability.[4]

Antifibrotic Properties: ACHP can block TGFβ1-induced nuclear translocation of RelA and

Smad2/3, suggesting its potential in treating fibrotic diseases.[5]

Anti-inflammatory Activity: Topical administration of ACHP has been shown to prevent skin

inflammation in mouse models.[1]

Antiviral Activity: ACHP prevents HIV-1 replication induced by TNF-α.[1]

Signaling Pathways
ACHP primarily exerts its effects through the inhibition of the NF-κB and STAT3 signaling

pathways.

Caption: ACHP inhibits the NF-κB signaling pathway.
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Caption: ACHP inhibits the STAT3 signaling pathway.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of

ACHP.

Cell Viability Assay (MTT Assay)
This protocol is used to assess the effect of ACHP on the viability of non-small cell lung

carcinoma (NSCLC) cells.[4]

Workflow:

MTT Assay Experimental Workflow

1. Seed NSCLC cells
(5x10³ cells/well)
in 96-well plates

2. Incubate overnight
(37°C, 5% CO₂)

3. Treat with various
concentrations of ACHP

for 24 hours

4. Add MTT solution
(2 mg/mL) 5. Incubate for 2 hours 6. Add lysis buffer

(20% SDS, 50% DMF) 7. Incubate overnight 8. Measure absorbance
at 570 nm

Western Blot Experimental Workflow

1. Treat A549 cells
with 10 µM ACHP

for 4 hours

2. Lyse cells and
quantify protein

3. Separate proteins
by SDS-PAGE

4. Transfer proteins
to a membrane 5. Block membrane 6. Incubate with primary

antibodies (p-STAT3, STAT3)
7. Incubate with secondary

antibody 8. Detect and visualize bands

IKKβ Kinase Assay Experimental Workflow

1. Prepare reaction mixture:
IKKβ enzyme, substrate (e.g., IκBα peptide),

and buffer

2. Add ACHP at various
concentrations

3. Initiate reaction by
adding ATP 4. Incubate at 30°C 5. Stop the reaction 6. Quantify substrate

phosphorylation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1663735?utm_src=pdf-body
https://www.benchchem.com/product/b1663735?utm_src=pdf-body
https://www.benchchem.com/product/b1663735?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6995615/
https://www.benchchem.com/product/b1663735?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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406208-42-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663735#achp-cas-number-406208-42-2-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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